Cas no 2229687-84-5 (3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal)

• Product Name: 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal
• CAS No: 2229687-84-5
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5791562
• PubChem ID: 165697174
• Update Time: 2025-06-09

3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enal
• EN300-1938212
• 2229687-84-5
• 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal

• Inchi： 1S/C11H11BrO3/c1-14-8-6-10(12)9(4-3-5-13)11(7-8)15-2/h3-7H,1-2H3/b4-3+
• InChI Key： OHIGEXFRLJCTRR-ONEGZZNKSA-N
• SMILES： BrC1=CC(=CC(=C1/C=C/C=O)OC)OC

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal

Introduction to 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal (CAS No. 2229687-84-5)

3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal, identified by the CAS number 2229687-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a conjugated system with a brominated aromatic ring and methoxy substituents, making it a versatile intermediate for the development of novel bioactive molecules. The structural motif of this compound positions it as a potential candidate for further functionalization, enabling the exploration of diverse pharmacological properties.

The chemical structure of 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal consists of an α,β-unsaturated aldehyde moiety attached to a phenyl ring substituted with bromine at the 2-position and methoxy groups at the 4- and 6-positions. This arrangement creates a balance of electronic and steric effects that can influence reactivity and biological activity. The presence of the aldehyde group (–CHO) provides a reactive site for condensation reactions, such as Schiff base formation, while the bromine atom offers opportunities for cross-coupling reactions via palladium-catalyzed processes.

In recent years, there has been growing interest in aromatic aldehydes with halogen substituents due to their role as key intermediates in drug discovery. Specifically, compounds containing both bromine and methoxy groups have been extensively studied for their potential applications in medicinal chemistry. The bromo-methoxy substituted phenyl ring in 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal is particularly noteworthy, as it can serve as a scaffold for designing molecules with enhanced binding affinity to biological targets.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks. Researchers have leveraged its structural features to develop derivatives with antimicrobial, anti-inflammatory, and anticancer properties. For instance, the conjugation between the aldehyde group and the aromatic system allows for facile derivatization into imines or oximes, which are common pharmacophores in therapeutic agents. Additionally, the electron-withdrawing nature of the bromine atom can modulate the reactivity of the aldehyde, making it a valuable tool for fine-tuning chemical transformations.

The α,β-unsaturated aldehyde functionality is particularly significant in synthetic chemistry, as it participates in various cycloaddition reactions, including Michael additions and [4+2] cycloadditions. These reactions are pivotal in constructing complex molecular architectures rapidly and efficiently. In particular, Michael acceptors like 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal have been employed to generate polyfunctionalized compounds that mimic natural products or bioactive scaffolds. Such derivatives are often investigated for their potential to interact with biological macromolecules in novel ways.

Recent advances in computational chemistry have further enhanced the utility of compounds like 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal. Molecular modeling studies suggest that its structural features may facilitate interactions with specific binding pockets in enzymes or receptors. For example, the planar aromatic system could engage in π-stacking interactions, while the aldehyde group could form hydrogen bonds or participate in covalent modifications. These insights have guided experimental efforts to optimize lead structures for drug development.

Moreover, the bromine substituent has been strategically employed to introduce cross-linking capabilities through transition-metal-catalyzed reactions such as Suzuki-Miyaura or Heck couplings. These transformations enable the integration of this compound into larger molecular systems, including polymers or dendrimers designed for targeted drug delivery. Such applications highlight its versatility beyond traditional small-molecule drug discovery.

The synthesis of 3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom at the desired position on the aromatic ring, followed by methylation to install the methoxy groups at specific locations. The final step typically involves forming the α,β-unsaturated aldehyde functionality through dehydration or oxidation reactions.

In conclusion,3-(2-Bromo-4,6-dimethoxyphenyl)prop-2-enal (CAS No. 2229687-84-5) represents a promising building block for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features—comprising an aromatic ring substituted with bromine and methoxy groups and an α,β-unsaturated aldehyde moiety—make it a valuable intermediate for diverse synthetic applications. As research continues to uncover new biological targets and synthetic methodologies,this compound is likely to remain relevant in both academic and industrial settings.